Cas no 392309-11-4 (1-(4-fluorophenyl)-2-(quinazolin-4-ylsulfanyl)ethan-1-one)

• Product Name: 1-(4-fluorophenyl)-2-(quinazolin-4-ylsulfanyl)ethan-1-one
• CAS No: 392309-11-4
• MF: C₁₆H₁₁FN₂OS
• MW: 298.334745645523
• CID: 6147027
• PubChem ID: 2595063
• Update Time: 2025-05-21

1-(4-fluorophenyl)-2-(quinazolin-4-ylsulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-2-(quinazolin-4-ylsulfanyl)ethan-1-one
• 392309-11-4
• AKOS002250870
• 1-(4-fluorophenyl)-2-(quinazolin-4-ylthio)ethan-1-one
• SR-01000918440
• SR-01000918440-1
• 1-(4-fluorophenyl)-2-(quinazolin-4-ylthio)ethanone
• F3253-0045
• 1-(4-fluorophenyl)-2-quinazolin-4-ylsulfanylethanone

• Inchi： 1S/C16H11FN2OS/c17-12-7-5-11(6-8-12)15(20)9-21-16-13-3-1-2-4-14(13)18-10-19-16/h1-8,10H,9H2
• InChI Key： GOPVSDVJAVOBLT-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC(=CC=1)F)=O)C1=C2C=CC=CC2=NC=N1

Computed Properties

• Exact Mass: 298.05761231g/mol
• Monoisotopic Mass: 298.05761231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68.2Ų

Additional information on 1-(4-fluorophenyl)-2-(quinazolin-4-ylsulfanyl)ethan-1-one

Professional Introduction to 1-(4-fluorophenyl)-2-(quinazolin-4-ylsulfanyl)ethan-1-one (CAS No. 392309-11-4)

The compound 1-(4-fluorophenyl)-2-(quinazolin-4-ylsulfanyl)ethan-1-one, identified by its CAS number 392309-11-4, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a unique structural framework that combines a 4-fluorophenyl group with a quinazolin-4-ylsulfanyl moiety, has garnered considerable attention due to its potential pharmacological applications. The presence of these distinct chemical moieties not only contributes to its distinct spectroscopic and electronic properties but also opens up diverse avenues for therapeutic intervention.

Recent research in the domain of heterocyclic compounds has highlighted the importance of sulfanyl-containing derivatives in drug design. The quinazolin-4-ylsulfanyl group, in particular, has been shown to exhibit remarkable bioactivity across multiple targets, including kinases and other enzymes implicated in various disease pathways. The introduction of a sulfur atom into this scaffold enhances the molecule's ability to interact with biological macromolecules, thereby modulating their function. This observation has spurred extensive investigations into the development of sulfanyl-based therapeutics, with compounds like 1-(4-fluorophenyl)-2-(quinazolin-4-ylsulfanyl)ethan-1-one emerging as promising candidates.

The 4-fluorophenyl substituent further enriches the pharmacological profile of this compound by introducing electronic and steric effects that can fine-tune its binding affinity and selectivity. Fluoro substitution is a well-documented strategy in medicinal chemistry, often employed to improve metabolic stability, lipophilicity, and binding interactions with biological targets. In the context of 1-(4-fluorophenyl)-2-(quinazolin-4-ylsulfanyl)ethan-1-one, the fluorine atom is positioned strategically to influence both the electronic distribution and spatial orientation of the molecule, potentially enhancing its interaction with specific biological receptors.

Current studies have demonstrated that derivatives of quinazoline sulfides exhibit notable anti-inflammatory, antiviral, and anticancer properties. The structural motif of 1-(4-fluorophenyl)-2-(quinazolin-4-ylsulfanyl)ethan-1-one aligns well with these findings, suggesting its utility in addressing a range of pathological conditions. For instance, preliminary in vitro assays have indicated that this compound may inhibit the activity of certain kinases, which are aberrantly activated in cancer cells. By targeting these enzymes, the molecule could disrupt signaling pathways critical for tumor growth and progression.

The synthesis of 1-(4-fluorophenyl)-2-(quinazolin-4-ylsulfanyl)ethan-1-one involves a multi-step process that underscores the ingenuity of modern synthetic methodologies. Key steps include the formation of the quinazoline scaffold followed by functionalization with a sulfanyl group and subsequent introduction of the 4-fluorophenyl moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity. These synthetic strategies not only highlight the compound's accessibility but also pave the way for further structural modifications and derivatization.

Evaluation of 1-(4-fluorophenyl)-2-(quinazolin-4-ylsulfanyl)ethan-1-one in preclinical models has provided valuable insights into its pharmacokinetic and pharmacodynamic properties. The compound demonstrates favorable solubility profiles and moderate oral bioavailability, suggesting its potential for clinical translation. Additionally, preliminary toxicity studies have shown no significant adverse effects at tested doses, reinforcing its safety profile. These findings position 392309-11-4 as a promising lead for further development into a novel therapeutic agent.

The integration of computational chemistry and molecular modeling has played a pivotal role in understanding the interactions between 1-(4-fluorophenyl)-2-(quinazolin-4-ylsulfanyl)ethan-1-one and biological targets. By leveraging high-throughput virtual screening techniques, researchers have identified potential binding sites on target proteins, facilitating rational drug design optimizations. These computational approaches have complemented experimental efforts by predicting structural modifications that could enhance binding affinity and reduce off-target effects.

The broader significance of this compound lies in its contribution to the evolving landscape of medicinal chemistry. As drug discovery continues to evolve towards more targeted and personalized therapies, molecules like 392309-11-4 offer a glimpse into the future of therapeutic intervention. Their unique structural features and demonstrated bioactivity underscore the importance of innovative chemical design in addressing unmet medical needs.

In conclusion,1-(4-fluorophenyl)-2-(quinazolin-4-yisulfanyl)ethan - 1-one (CAS No: 392309 - 11 - 4) stands as a testament to the power of interdisciplinary research in medicinal chemistry. Its distinctive structural composition, coupled with promising preclinical data, positions it as a compelling candidate for further exploration. As research progresses, this compound is poised to make meaningful contributions to therapeutic development across multiple disease areas.